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Introduction
Thallium-206 (Tl-206) is a short-lived, neutron-rich isotope of thallium, an element with

significant applications in nuclear medicine and other scientific fields. A thorough understanding

of its nuclear structure, including its energy levels, decay properties, and the experimental

methods used for their determination, is crucial for both fundamental nuclear physics research

and for potential applications. This technical guide provides an in-depth overview of the current

knowledge of the Thallium-206 nucleus, with a focus on its energy level scheme and the

experimental protocols used in its characterization.

Nuclear Properties of Thallium-206
Thallium-206 is an odd-odd nucleus, consisting of 81 protons and 125 neutrons.[1] Its

fundamental properties are summarized in the table below.
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Property Value

Half-life 4.202 minutes[1]

Mass Excess -22.253 MeV[1]

Binding Energy 7.87172 MeV[1]

Spin and Parity (Ground State) 0-[1]

Decay Mode Beta-minus (β-) Decay[2]

Beta Decay Energy (Qβ-) 1532.4 keV[3]

Thallium-206 undergoes 100% beta-minus decay to the stable isotope Lead-206 (Pb-206).[2]

Beta Decay of Thallium-206
The primary decay mode of Thallium-206 is beta-minus decay, where a neutron in the nucleus

is converted into a proton, emitting an electron and an electron antineutrino. This process

transforms Thallium-206 into Lead-206. The decay predominantly populates the ground state

of Pb-206, but also feeds excited states at 803.06 keV and 1166.4 keV.[3]

The following table summarizes the key characteristics of the beta decay branches of

Thallium-206.[3]

Daughter
Level Energy
(keV)

Jπ of Daughter
Level

Beta-minus
Intensity (%)

Maximum Beta
Energy (keV)

log ft

0 0+ 99.885 1532.4 5.2

803.06 2+ 0.0051 729.3 8.6

1166.4 0+ 0.110 366.0 6.0

The decay scheme of Thallium-206 is visualized in the following diagram:
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Beta decay scheme of Thallium-206 to Lead-206.

Energy Levels of Thallium-206
The excited states of Thallium-206 have been investigated through various nuclear reactions,

most notably thermal neutron capture on Thallium-205 (205Tl(n,γ)206Tl) and deuteron-induced

reactions such as 205Tl(d,p)206Tl and 208Pb(d,α)206Tl.[4][5] These experiments have

revealed a complex level structure.

The following table presents a summary of the known energy levels of Thallium-206 up to

approximately 1 MeV, along with their assigned spin and parity values.
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Energy Level (keV) Spin and Parity (Jπ)

0.0 0-

205.3 1-

304.7 2-

435.5 1-

524.8 3-

636.1 (1,2)-

802.2 (2,3)-

950.8 (1,2)-

1022.5 2-

Note: The spin and parity assignments are based on evaluated data from various experiments

and theoretical models. Some assignments are tentative and are enclosed in parentheses.

Experimental Protocols
The determination of the nuclear structure of Thallium-206 relies on sophisticated

experimental techniques. Below are detailed methodologies for the key experiments cited.

Thermal Neutron Capture Gamma-Ray Spectroscopy
(205Tl(n,γ)206Tl)
This method involves bombarding a target of the stable isotope Thallium-205 with thermal

neutrons. The capture of a neutron by a 205Tl nucleus forms an excited 206Tl nucleus, which

then de-excites by emitting a cascade of gamma rays. The energies and intensities of these

gamma rays provide information about the energy levels of 206Tl.

Experimental Setup:

Neutron Source: A nuclear reactor or a neutron source like 252Cf provides a high flux of

thermal neutrons.[6][7]
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Target: A highly enriched 205Tl sample, often in the form of a thin foil or a chemical

compound, is placed in the neutron beam.[8][9]

Gamma-Ray Detectors: High-purity germanium (HPGe) detectors are typically used to detect

the emitted gamma rays with excellent energy resolution.[10][11] These detectors are often

arranged in an array around the target to measure angular correlations of the gamma rays,

which helps in determining the spins of the excited states.

Data Acquisition System: The signals from the detectors are processed by a data acquisition

(DAQ) system, which records the energy and timing of each detected gamma ray.[1][12]

Coincidence measurements, where two or more gamma rays are detected within a short

time window, are crucial for establishing the decay scheme.[8]

The following diagram illustrates a typical experimental workflow for thermal neutron capture

gamma-ray spectroscopy.
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Workflow for (n,γ) spectroscopy.

Charged-Particle Spectroscopy (e.g., 208Pb(d,α)206Tl)
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In this type of experiment, a beam of charged particles, such as deuterons (d), is accelerated

and directed onto a target. The outgoing particles from the nuclear reaction, for example, alpha

particles (α), are then detected. By measuring the energy and angle of the outgoing particles,

the energy levels of the residual nucleus (in this case, 206Tl) can be determined.

Experimental Setup:

Accelerator: A particle accelerator, such as a cyclotron or a Van de Graaff accelerator, is

used to produce a high-energy beam of deuterons.

Target: A thin foil of the target material, for instance, an enriched 208Pb isotope.[3]

Charged-Particle Detectors: Silicon detectors, such as Passivated Implanted Planar Silicon

(PIPS) detectors, are commonly used to measure the energy of the outgoing charged

particles with good resolution.[13][14] These detectors are often placed at various angles

around the target to measure the angular distribution of the reaction products, which

provides information about the angular momentum transferred in the reaction and thus the

spin of the populated states.

Magnetic Spectrometer: For high-resolution measurements, a magnetic spectrometer can be

used to analyze the momentum of the outgoing particles.[15][16] The particles are deflected

in a magnetic field, and their position at a focal plane detector reveals their momentum and,

consequently, their energy.

Data Acquisition System: A DAQ system records the signals from the detectors, allowing for

the construction of energy spectra of the outgoing particles.

Conclusion
The nuclear structure of Thallium-206 presents a valuable case study for understanding the

properties of odd-odd nuclei near the doubly magic 208Pb core. While significant progress has

been made in characterizing its ground state, beta decay, and a number of its excited states

through various experimental techniques, further investigations, particularly at higher excitation

energies and with improved precision, are needed to refine our understanding of this nucleus.

The detailed experimental methodologies outlined in this guide provide a foundation for future

research in this area, which will continue to contribute to our knowledge of nuclear physics and

its applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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